Cas no 171047-01-1 (3'-Hydroxy-biphenyl-3-carboxylic Acid)

3'-Hydroxy-biphenyl-3-carboxylic Acid Properties

Names and Identifiers

• 3'-Hydroxy-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-hydroxy-
• 3'-HYDROXY-BIPHENYL-3-CARBOXYLIC ACID
• 3-Hydroxybiphenyl-3-carboxylic acid
• 3'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 3'-hydroxy-3-biphenylcarboxylic acid
• 3'-hydroxybiphenyl-3-carboxylic acid
• AC1MC03M
• ACMC-1C4OY
• SureCN4249787
• 3-(3-Hydroxyphenyl)benzoic acid
• 3'-hydroxy biphenyl-3-carboxylic acid
• CTFCUBMVYRSJLK-UHFFFAOYSA-N
• 8793AA
• +Expand

• MDL： MFCD04117370
• InChIKey： CTFCUBMVYRSJLK-UHFFFAOYSA-N
• Inchi： 1S/C13H10O3/c14-12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(15)16/h1-8,14H,(H,15,16)
• SMILES： O([H])C1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C([H])=C(C(=O)O[H])C=1[H]

Computed Properties

• Exact Mass: 214.063
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 16
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• PSA: 57.53
• Boiling Point: 471.2°C at 760 mmHg